![molecular formula C11H6ClN3O6 B4878012 N-(2-chloro-5-nitrophenyl)-5-nitro-2-furamide](/img/structure/B4878012.png)
N-(2-chloro-5-nitrophenyl)-5-nitro-2-furamide
Overview
Description
N-(2-chloro-5-nitrophenyl)-5-nitro-2-furamide, commonly known as Furazolidone, is an antibacterial and antiprotozoal drug. It was first synthesized in 1955 by the Upjohn Company. Furazolidone belongs to the nitrofuran class of antibiotics and is used to treat bacterial and protozoal infections in animals and humans.
Mechanism of Action
The mechanism of action of Furazolidone involves the inhibition of bacterial and protozoal enzymes involved in energy metabolism. It also disrupts DNA and RNA synthesis in these organisms. Furazolidone is a prodrug that is converted into its active form by the action of bacterial and protozoal enzymes.
Biochemical and Physiological Effects:
Furazolidone has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of the enzyme monoamine oxidase, which is involved in the breakdown of neurotransmitters such as serotonin and dopamine. This has led to its use in the treatment of depression and anxiety disorders. Furazolidone has also been shown to have anti-inflammatory and immunomodulatory effects.
Advantages and Limitations for Lab Experiments
Furazolidone has several advantages for use in lab experiments. It is relatively inexpensive and widely available. It has a broad spectrum of activity against bacteria and protozoal parasites. However, Furazolidone has some limitations as well. It has been shown to have cytotoxic effects on certain cell types, which may limit its use in some experiments. It is also known to have a short half-life, which may require frequent dosing in experiments.
Future Directions
There are several future directions for research on Furazolidone. One area of research is the development of new formulations and delivery methods to improve its efficacy and reduce its toxicity. Another area of research is the investigation of its potential use in cancer treatment. Further studies are needed to determine the optimal dosing and duration of treatment for various infections. Additionally, the potential for Furazolidone to be used in combination with other antibiotics and antiprotozoal agents should be explored.
Conclusion:
In conclusion, Furazolidone is a widely used antibacterial and antiprotozoal drug that has been extensively studied for its biochemical and physiological effects. It has a broad spectrum of activity against bacteria and protozoal parasites and has potential applications in cancer treatment. While it has some limitations, Furazolidone remains an important drug in the treatment of infectious diseases and is the subject of ongoing research to improve its efficacy and reduce its toxicity.
Scientific Research Applications
Furazolidone has been extensively studied for its antibacterial and antiprotozoal properties. It has been shown to be effective against a wide range of gram-positive and gram-negative bacteria, as well as protozoal parasites such as Giardia lamblia and Entamoeba histolytica. Furazolidone has also been studied for its potential use in cancer treatment due to its ability to inhibit the growth of cancer cells.
Properties
IUPAC Name |
N-(2-chloro-5-nitrophenyl)-5-nitrofuran-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6ClN3O6/c12-7-2-1-6(14(17)18)5-8(7)13-11(16)9-3-4-10(21-9)15(19)20/h1-5H,(H,13,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOKDXQKNSWXTLH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])NC(=O)C2=CC=C(O2)[N+](=O)[O-])Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6ClN3O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.63 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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